3-(4-methoxyphenyl)-1-methyl-N-(2-[1,2,4]triazolo[4,3-a]pyridin-3-ylethyl)-1H-pyrazole-5-carboxamide

Specification

• Molecular Formula: C20H20N6O2
• Molecular Weight: 376.4 g/mol
• IUPAC Name: 5-(4-methoxyphenyl)-2-methyl-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]pyrazole-3-carboxamide
• Standard InChI: InChI=1S/C20H20N6O2/c1-25-17(13-16(24-25)14-6-8-15(28-2)9-7-14)20(27)21-11-10-19-23-22-18-5-3-4-12-26(18)19/h3-9,12-13H,10-11H2,1-2H3,(H,21,27)
• Standard InChI Key: GTVZCHVIGPBOCW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=C(C=C2)OC)C(=O)NCCC3=NN=C4N3C=CC=C4

Introduction

The compound 3-(4-methoxyphenyl)-1-methyl-N-(2-triazolo[4,3-a]pyridin-3-ylethyl)-1H-pyrazole-5-carboxamide is a synthetic chemical entity belonging to the class of heterocyclic compounds. It incorporates structural motifs such as a pyrazole ring, a triazolopyridine moiety, and a methoxyphenyl group. These features make it a promising candidate for biological and pharmacological studies, particularly in areas such as anti-inflammatory, antifungal, and anticancer research.

Synthesis

The synthesis of this compound typically involves multi-step reactions starting from commercially available precursors:

• Step 1: Formation of the pyrazole core
  The pyrazole ring is synthesized via cyclization reactions involving hydrazines and β-diketones under acidic or basic conditions.

• Step 2: Introduction of the triazolopyridine moiety
  The triazolopyridine fragment is introduced through nucleophilic substitution or cyclization reactions using precursors like pyridine derivatives and azides.

• Step 3: Final coupling
  The methoxyphenyl group is attached to the pyrazole core through electrophilic substitution or amide bond formation.

Biological Activity

The structural features of this compound suggest diverse biological activities:

• Anti-inflammatory Potential:
  Heterocyclic compounds containing pyrazole and triazole rings have shown significant anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes.

• Antifungal Activity:
  Triazole derivatives are well-known for their antifungal efficacy by targeting fungal cytochrome P450 enzymes.

• Anticancer Applications:
  Compounds with similar scaffolds have been evaluated for anticancer properties due to their ability to inhibit kinases or disrupt DNA synthesis in tumor cells.

Analytical Characterization

The characterization of this compound can be achieved using standard analytical techniques:

Technique	Purpose
NMR Spectroscopy (1H & 13C)	Structural elucidation of the aromatic and heterocyclic regions
Mass Spectrometry (MS)	Determination of molecular weight and fragmentation patterns
Infrared Spectroscopy (IR)	Identification of functional groups (e.g., C=O stretch for amide)
X-Ray Crystallography	Confirmation of molecular geometry and crystal structure

Research Findings

Preliminary studies on related compounds suggest:

• Enhanced selectivity toward specific biological targets due to the presence of the triazolopyridine moiety.

• Potential for drug development in antifungal treatments as shown in analogs with minimum inhibitory concentrations (MICs) ≤25 µg/mL against Candida albicans.

• Favorable physicochemical properties for oral bioavailability based on Lipinski’s Rule of Five.